Cas no 1105251-76-0 (N-ethyl-2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-phenylacetamide)

• Product Name: N-ethyl-2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-phenylacetamide
• CAS No: 1105251-76-0
• MF: C₂₃H₂₁N₃O₂S₂
• MW: 435.561742544174
• CID: 5386158
• Update Time: 2025-11-07

N-ethyl-2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-2-(3-methyl-4-oxo-6-phenylthieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-phenylacetamide
• N-ethyl-2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-phenylacetamide

• Inchi： 1S/C23H21N3O2S2/c1-3-26(17-12-8-5-9-13-17)20(27)15-29-23-24-18-14-19(16-10-6-4-7-11-16)30-21(18)22(28)25(23)2/h4-14H,3,15H2,1-2H3
• InChI Key： LDBQPMVJEIABQZ-UHFFFAOYSA-N
• SMILES： C(N(CC)C1=CC=CC=C1)(=O)CSC1N(C)C(=O)C2SC(C3=CC=CC=C3)=CC=2N=1

Additional information on N-ethyl-2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-phenylacetamide

N-ethyl-2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-phenylacetamide (CAS No. 1105251-76-0): A Comprehensive Overview

N-ethyl-2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-phenylacetamide (CAS No. 1105251-76-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This thienopyrimidine derivative is characterized by its unique molecular structure, which combines a thieno[3,2-d]pyrimidine core with an N-ethyl-N-phenylacetamide side chain. The compound's sulfanyl linkage further enhances its reactivity, making it a valuable intermediate in drug discovery and material science applications.

The growing interest in thienopyrimidine derivatives like N-ethyl-2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-phenylacetamide stems from their potential biological activities. Researchers are particularly intrigued by their possible roles as kinase inhibitors, which are crucial in targeting cancer pathways. Recent studies have explored similar compounds for their anti-inflammatory and antimicrobial properties, aligning with the current global focus on novel therapeutic agents.

From a chemical perspective, CAS No. 1105251-76-0 exhibits interesting physical properties. The compound typically appears as a crystalline solid with moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its molecular weight of 435.54 g/mol and precise structural configuration contribute to its specific interactions in chemical reactions, particularly in heterocyclic compound synthesis.

The synthesis of N-ethyl-2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-phenylacetamide involves multi-step organic transformations. Key steps typically include the construction of the thieno[3,2-d]pyrimidine scaffold followed by selective functionalization at the 2-position. The final coupling with N-ethyl-N-phenylacetamide moiety is achieved through efficient sulfur-based linkage chemistry. These synthetic approaches are continuously optimized to improve yields and purity, addressing the pharmaceutical industry's demand for high-quality intermediates.

In the current market landscape, CAS No. 1105251-76-0 serves primarily as a research chemical. Its applications span across various domains: 1) As a building block in medicinal chemistry for developing new drug candidates, 2) In material science for creating specialized polymers with unique electronic properties, and 3) As a reference standard in analytical chemistry. The compound's versatility makes it particularly valuable in academic and industrial research settings.

Quality control for N-ethyl-2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-phenylacetamide involves rigorous analytical techniques. High-performance liquid chromatography (HPLC) ensures purity levels typically exceeding 98%, while nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry confirm structural integrity. These quality measures are essential for researchers requiring precise chemical tools for their investigations.

Storage and handling of CAS No. 1105251-76-0 require standard laboratory precautions. The compound should be kept in airtight containers at controlled room temperature, protected from light and moisture. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses is recommended when handling the material, in line with good laboratory practices.

The future outlook for thienopyrimidine-based compounds like N-ethyl-2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-phenylacetamide appears promising. With increasing research into targeted therapies and smart materials, such specialized chemicals are expected to play pivotal roles. Ongoing studies are exploring structure-activity relationships to optimize their performance in various applications, potentially leading to breakthroughs in multiple scientific disciplines.

For researchers interested in CAS No. 1105251-76-0, several key questions are frequently explored: What are the optimal synthetic routes for this compound? How does its structure compare to similar thienopyrimidine derivatives? What potential biological targets might it interact with? These inquiries reflect the compound's significance in contemporary chemical research and its potential for future scientific advancements.

In conclusion, N-ethyl-2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-phenylacetamide represents an important chemical entity in modern research. Its unique structural features, combined with potential applications in pharmaceuticals and materials science, make it a compound of continuing interest. As scientific understanding of heterocyclic compounds deepens, CAS No. 1105251-76-0 is likely to remain a valuable tool for innovation across multiple chemistry-related fields.